Cas no 2060034-19-5 (3-{(benzyloxy)carbonylamino}-5-cyclopropylthiophene-2-carboxylic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-5-cyclopropylthiophene-2-carboxylic acid
• CAS No: 2060034-19-5
• MF: C₁₆H₁₅NO₄S
• MW: 317.35960316658
• MDL: MFCD30501468
• CID: 5212493
• PubChem ID: 125455566
• Update Time: 2025-11-01

3-{(benzyloxy)carbonylamino}-5-cyclopropylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 5-cyclopropyl-3-[[(phenylmethoxy)carbonyl]amino]-
• 3-{(benzyloxy)carbonylamino}-5-cyclopropylthiophene-2-carboxylic acid

• MDL： MFCD30501468
• Inchi： 1S/C16H15NO4S/c18-15(19)14-12(8-13(22-14)11-6-7-11)17-16(20)21-9-10-4-2-1-3-5-10/h1-5,8,11H,6-7,9H2,(H,17,20)(H,18,19)
• InChI Key： BRUFUFWQKSZMPP-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)SC(C2CC2)=CC=1NC(OCC1=CC=CC=C1)=O

Additional information on 3-{(benzyloxy)carbonylamino}-5-cyclopropylthiophene-2-carboxylic acid

Introduction to 3-{(benzyloxy)carbonylamino}-5-cyclopropylthiophene-2-carboxylic acid (CAS No. 2060034-19-5)

3-{(benzyloxy)carbonylamino}-5-cyclopropylthiophene-2-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2060034-19-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the thiophene derivatives, a class of heterocyclic compounds known for their broad spectrum of biological activities. The structural features of this molecule, particularly the presence of a benzyloxy carbonyl group and a cyclopropyl substituent, contribute to its unique chemical properties and potential applications in drug development.

The benzyloxy carbonylamino moiety in the molecular structure is a key feature that enhances the compound's stability and reactivity, making it a valuable intermediate in synthetic chemistry. This group is often employed in peptide coupling reactions and as a protecting group for amino functions, which underscores its utility in the synthesis of more complex biomolecules. The 5-cyclopropylthiophene core provides a rigid aromatic system that can influence the compound's pharmacokinetic behavior, including solubility, metabolic stability, and binding affinity to biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of thiophene derivatives in the development of novel therapeutic agents. Studies have demonstrated that thiophene-based compounds exhibit diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The structural versatility of thiophenes allows for modifications that can fine-tune their pharmacological profiles, making them attractive candidates for drug discovery efforts.

In particular, the cyclopropyl group attached to the thiophene ring has been shown to enhance binding interactions with certain biological targets. This substitution pattern can improve the compound's bioavailability and reduce its susceptibility to metabolic degradation. The benzyloxy carbonyl moiety further contributes to these properties by stabilizing reactive intermediates during synthetic processes and improving overall molecular rigidity.

Current research in this area is focused on exploring the potential of 3-{(benzyloxy)carbonylamino}-5-cyclopropylthiophene-2-carboxylic acid as a lead compound for drug development. Preliminary studies suggest that this compound may exhibit inhibitory activity against various enzymes and receptors implicated in human diseases. For instance, its structural motif could be exploited to develop inhibitors targeting enzymes involved in cancer progression or inflammatory responses.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key synthetic steps include the formation of the thiophene ring, introduction of the cyclopropyl group, and installation of the benzyloxy carbonylamino functionality. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework efficiently.

From a computational chemistry perspective, molecular modeling studies have been conducted to elucidate the binding mode of this compound with potential biological targets. These studies have provided insights into how structural modifications can enhance binding affinity and selectivity. The results from these simulations are crucial for guiding experimental efforts aimed at optimizing the pharmacological properties of the molecule.

The pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their diverse biological activities and synthetic accessibility. 3-{(benzyloxy)carbonylamino}-5-cyclopropylthiophene-2-carboxylic acid represents a promising candidate for further exploration in this context. Its unique structural features make it suitable for designing molecules with tailored biological functions, which could lead to the discovery of novel therapeutic agents.

In conclusion, 3-{(benzyloxy)carbonylamino}-5-cyclopropylthiophene-2-carboxylic acid (CAS No. 2060034-19-5) is a structurally interesting compound with significant potential in pharmaceutical research. Its combination of functional groups and substitution patterns makes it a valuable building block for drug discovery efforts. As research continues to uncover new applications for thiophene derivatives, this compound is likely to play an important role in developing next-generation therapeutic agents.